Cas no 1806806-58-5 (2-Amino-3-bromo-6-(difluoromethyl)pyridine-5-acetonitrile)

• Product Name: 2-Amino-3-bromo-6-(difluoromethyl)pyridine-5-acetonitrile
• CAS No: 1806806-58-5
• MF: C₈H₆BrF₂N₃
• MW: 262.0541472435
• CID: 4851790
• Update Time: 2025-06-10

2-Amino-3-bromo-6-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-bromo-6-(difluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C8H6BrF2N3/c9-5-3-4(1-2-12)6(7(10)11)14-8(5)13/h3,7H,1H2,(H2,13,14)
• InChI Key： DASGXQZGJVRXCS-UHFFFAOYSA-N
• SMILES： BrC1=C(N)N=C(C(F)F)C(CC#N)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.5
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-3-bromo-6-(difluoromethyl)pyridine-5-acetonitrile

Comprehensive Overview of 2-Amino-3-bromo-6-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1806806-58-5)

2-Amino-3-bromo-6-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1806806-58-5) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by its unique substitution pattern, including an amino group, a bromo substituent, and a difluoromethyl group. Its molecular structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel heterocyclic compounds.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 2-Amino-3-bromo-6-(difluoromethyl)pyridine-5-acetonitrile for its potential applications in drug discovery and crop protection. The presence of the difluoromethyl group is a key feature, as it often improves the compound's lipophilicity and binding affinity to biological targets. This aligns with the growing trend of incorporating fluorine atoms into lead compounds to optimize their pharmacokinetic properties.

The synthesis of 2-Amino-3-bromo-6-(difluoromethyl)pyridine-5-acetonitrile involves multi-step organic reactions, including halogenation and nucleophilic substitution. Its CAS number 1806806-58-5 serves as a unique identifier in chemical databases, facilitating precise tracking in regulatory and research contexts. The compound's purity and stability are critical for reproducibility in experimental settings, making it a subject of interest in quality control discussions among chemists.

From an industrial perspective, 2-Amino-3-bromo-6-(difluoromethyl)pyridine-5-acetonitrile is often explored for its role in catalysis and material science. Its electron-withdrawing groups make it a candidate for designing ligands in transition metal complexes, which are pivotal in asymmetric synthesis. Additionally, the compound's nitrile functionality opens avenues for further derivatization, such as hydrolysis or reduction, to yield carboxylic acids or amines, respectively.

Environmental and safety considerations are also paramount when handling 2-Amino-3-bromo-6-(difluoromethyl)pyridine-5-acetonitrile. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. This aligns with the broader industry focus on green chemistry and sustainable synthesis methods.

In summary, 2-Amino-3-bromo-6-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1806806-58-5) is a versatile building block in modern chemistry. Its structural features and functional groups make it indispensable for researchers working on medicinal chemistry, agrochemicals, and advanced materials. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative chemical applications.